Cas no 2913176-60-8 ((1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2913176-60-8
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6622759
• PubChem ID: 165896548
• Update Time: 2025-07-23

(1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-15(19)13-11-6-7-12(8-11)14(13)17-16(20)21-9-10-4-2-1-3-5-10/h1-5,11-14H,6-9H2,(H,17,20)(H,18,19)/t11-,12+,13+,14-/m0/s1
• InChI Key： NUCCRIZGLWTPDD-DGAVXFQQSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(CC1)[C@H](NC(OCC1=CC=CC=C1)=O)[C@@H]2C(O)=O

Additional information on (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid

Introduction to (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic Acid (CAS No. 2913176-60-8)

The compound (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, identified by its CAS number 2913176-60-8, is a highly specialized molecule with significant implications in the field of pharmaceutical chemistry and biomedicine. This bicyclic structure, featuring a complex stereochemistry, has garnered attention due to its potential applications in drug design and development. The precise stereochemical configuration of this compound, denoted by the (1S,2R,3S,4R) nomenclature, underscores its importance in ensuring the efficacy and selectivity of therapeutic agents.

In recent years, there has been a growing interest in the development of chiral compounds for medicinal applications. The stereochemistry of a molecule can profoundly influence its biological activity, making the synthesis and characterization of such compounds a critical area of research. The (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid stands out as a promising candidate due to its intricate cyclic framework and functional groups that may contribute to its pharmacological properties.

The presence of the (benzyloxy)carbonylamino group in the molecular structure suggests potential roles in modulating enzyme activity or serving as a precursor for more complex pharmacophores. This moiety is frequently employed in peptide mimetics and protease inhibitors, highlighting the compound's versatility in medicinal chemistry. Furthermore, the bicyclo2.2.1heptane core is a scaffold that has been explored in various drug candidates due to its ability to mimic natural products and exhibit unique binding interactions with biological targets.

Current research in the field of organic chemistry has emphasized the importance of stereoselective synthesis to produce enantiomerically pure compounds. The synthesis of (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid involves sophisticated methodologies that require careful control over reaction conditions to achieve the desired stereochemical outcome. Advances in asymmetric catalysis and chiral auxiliaries have made it possible to construct such complex molecules with high enantiomeric purity.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated drug candidates. The rigid bicyclic framework provides stability and predictability in molecular interactions, while the functional groups offer opportunities for further derivatization. This balance between structural rigidity and chemical diversity makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

In the realm of drug discovery, computational methods have become increasingly important for predicting the biological activity of candidate compounds. Molecular modeling studies have been conducted on analogs of (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid to understand their binding modes and potential interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence pharmacological properties.

The compound's relevance is further underscored by its potential applications in treating various diseases. For instance, inhibitors targeting specific proteases have shown promise in treating conditions such as cancer and inflammation. The presence of the (benzyloxy)carbonylamino group suggests that this compound could serve as a lead molecule for developing such inhibitors.

Additionally, the bicyclo framework has been explored in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The unique conformational properties of this scaffold may facilitate penetration into neural tissues, making it a valuable asset in designing treatments for neurological disorders.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid. Techniques such as transition metal-catalyzed reactions and flow chemistry have streamlined synthetic routes and improved yields significantly. These innovations have not only made it feasible to produce larger quantities of this compound but also opened up new avenues for exploring its derivatives.

In conclusion, the compound (1S,2R,3S,4R)-3-{(benzyloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid represents a significant advancement in pharmaceutical chemistry due to its complex stereochemistry and versatile functional groups. Its potential applications in drug development are vast and span multiple therapeutic areas including oncology, inflammation management, and neurology.